Cas no 1805905-68-3 (5-Cyano-2-hydroxyphenylpropanal)

• Product Name: 5-Cyano-2-hydroxyphenylpropanal
• CAS No: 1805905-68-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4961844
• Update Time: 2025-09-27

5-Cyano-2-hydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-hydroxyphenylpropanal

• Inchi： 1S/C10H9NO2/c1-7(6-12)9-4-8(5-11)2-3-10(9)13/h2-4,6-7,13H,1H3
• InChI Key： FWRQIYGCOABHAY-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 5-Cyano-2-hydroxyphenylpropanal

Introduction to 5-Cyano-2-hydroxyphenylpropanal (CAS No. 1805905-68-3)

5-Cyano-2-hydroxyphenylpropanal (CAS No. 1805905-68-3) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinctive functional groups, including a cyano group, a hydroxyl group, and an aldehyde group, which collectively contribute to its diverse reactivity and biological properties.

The chemical structure of 5-Cyano-2-hydroxyphenylpropanal is represented by the molecular formula C₁₀H₉NO₃. The presence of the cyano group (-CN) imparts strong electron-withdrawing properties, while the hydroxyl group (-OH) and the aldehyde group (-CHO) provide sites for various chemical reactions and interactions. These functional groups make 5-Cyano-2-hydroxyphenylpropanal a versatile building block for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 5-Cyano-2-hydroxyphenylpropanal has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 5-Cyano-2-hydroxyphenylpropanal to inhibit the activity of a key enzyme implicated in cancer progression, suggesting its potential as an anticancer agent.

Beyond its medicinal applications, 5-Cyano-2-hydroxyphenylpropanal has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials demonstrated that derivatives of 5-Cyano-2-hydroxyphenylpropanal can be used to create polymers with enhanced mechanical strength and thermal stability, making them ideal for applications in electronics and aerospace industries.

The synthesis of 5-Cyano-2-hydroxyphenylpropanal typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-cyanophenol with an appropriate aldehyde followed by further functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, reducing both cost and environmental impact.

In terms of safety and handling, while 5-Cyano-2-hydroxyphenylpropanal is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted under well-ventilated conditions to minimize exposure risks.

The potential applications of 5-Cyano-2-hydroxyphenylpropanal are not limited to medicinal chemistry and materials science alone. Researchers are also exploring its use in other areas such as environmental remediation and catalysis. For instance, studies have shown that derivatives of this compound can act as efficient catalysts for various organic transformations, offering new possibilities for green chemistry initiatives.

In conclusion, 5-Cyano-2-hydroxyphenylpropanal (CAS No. 1805905-68-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development across multiple scientific disciplines. As ongoing studies continue to uncover new properties and uses, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry, materials science, and environmental technology.